Cas no 1696010-03-3 (6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product name: 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 1696010-03-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6606819
• PubChem ID: 107554382

6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 6-methyl-2-[(pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid
• 1696010-03-3
• EN300-1450017

• Inchi： 1S/C11H13N3O2/c1-4-5-7(2)12-11-13-8(3)6-9(14-11)10(15)16/h1,6-7H,5H2,2-3H3,(H,15,16)(H,12,13,14)
• InChI Key： VWAYZAMLEXAYCL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N=C(N=1)NC(C)CC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid

Comprehensive Overview of 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696010-03-3)

The compound 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696010-03-3) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core with a carboxylic acid moiety and an alkyne-substituted amine, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid due to its role in medicinal chemistry. The compound’s alkyne group allows for click chemistry modifications, enabling the development of targeted therapies. This aligns with the growing trend of precision medicine, where customized treatments are designed for specific patient populations. Additionally, its pyrimidine scaffold is a common motif in FDA-approved drugs, further highlighting its relevance in modern pharmacology.

From a synthetic perspective, CAS No. 1696010-03-3 serves as a critical building block for heterocyclic compounds. Its carboxylic acid functionality facilitates conjugation with other molecules, making it valuable for creating prodrugs or bioconjugates. This adaptability is crucial for addressing challenges in drug delivery, such as improving bioavailability or reducing off-target effects—a topic frequently searched in AI-driven drug design platforms.

Beyond pharmaceuticals, 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid has potential applications in agrochemical innovation. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and this compound’s structural features could contribute to next-generation crop protection solutions. With global concerns about food security and sustainable farming, researchers are exploring its efficacy in combating resistant plant pathogens.

The compound’s physicochemical properties, such as solubility and stability, are also under investigation. These factors are critical for formulation scientists working on oral dosage forms or topical applications. Given the increasing popularity of computational chemistry tools, many studies now leverage molecular docking simulations to predict how CAS No. 1696010-03-3 interacts with biological targets, saving time and resources in early-stage research.

In summary, 6-methyl-2-(pent-4-yn-2-yl)aminopyrimidine-4-carboxylic acid represents a promising candidate for multiple industries. Its dual utility in drug development and agrochemical research, combined with its compatibility with advanced synthetic methodologies, positions it as a compound of enduring interest. As scientific inquiries into personalized medicine and green chemistry expand, this molecule is likely to remain at the forefront of innovation.